Cas no 1324564-23-9 (N-Fmoc-1-trityl L-Homohistidine)

• Product Name: N-Fmoc-1-trityl L-Homohistidine
• CAS No: 1324564-23-9
• MF: C₄₁H₃₅N₃O₄
• MW: 633.734310388565
• CID: 4552458
• Update Time: 2025-05-20

N-Fmoc-1-trityl L-Homohistidine Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-1-trityl L-Homohistidine
• ZEKQMTMRKGEVMF-LHEWISCISA-N

• Inchi： 1S/C41H35N3O4/c1-48-40(47)44(38-35-23-13-11-21-33(35)34-22-12-14-24-36(34)38)37(39(45)46)26-25-32-27-42-28-43(32)41(29-15-5-2-6-16-29,30-17-7-3-8-18-30)31-19-9-4-10-20-31/h2-24,27-28,37-38H,25-26H2,1H3,(H,45,46)/t37-/m0/s1
• InChI Key： DQRQHBDRUOPZOA-QNGWXLTQSA-N
• SMILES： C(O)(=O)[C@@H](N(C1C2=C(C=CC=C2)C2=C1C=CC=C2)C(OC)=O)CCC1=CN=CN1C(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1

Additional information on N-Fmoc-1-trityl L-Homohistidine

Comprehensive Guide to N-Fmoc-1-trityl L-Homohistidine (CAS No. 1324564-23-9): Properties, Applications, and Innovations

In the rapidly evolving field of peptide synthesis and pharmaceutical research, N-Fmoc-1-trityl L-Homohistidine (CAS No. 1324564-23-9) has emerged as a critical building block for advanced drug development. This specialized amino acid derivative is widely recognized for its role in solid-phase peptide synthesis (SPPS), a technique dominating modern bioconjugation and therapeutic peptide production. With the growing demand for precision medicine and targeted drug delivery systems, researchers are increasingly focusing on high-purity compounds like N-Fmoc-1-trityl L-Homohistidine to achieve superior molecular control.

The compound's unique structure features both Fmoc (9-fluorenylmethoxycarbonyl) and trityl (triphenylmethyl) protecting groups, making it indispensable for orthogonal protection strategies in complex peptide sequences. Recent studies highlight its utility in developing peptide-based vaccines and GPCR-targeted therapeutics, areas experiencing exponential growth due to advancements in cancer immunotherapy and neurodegenerative disease research. As the pharmaceutical industry shifts toward sustainable chemistry, the efficient deprotection kinetics of this derivative align perfectly with green chemistry principles.

Analytical data for CAS 1324564-23-9 reveals exceptional stability under standard SPPS conditions, with HPLC purity typically exceeding 98%. This performance metric addresses a key concern in peptide manufacturing quality control, a frequently searched topic among process chemists. The compound's compatibility with automated peptide synthesizers has made it particularly valuable for high-throughput production environments, where reproducibility is paramount. Recent patent filings demonstrate innovative applications in peptide-drug conjugates (PDCs), especially those targeting tumor-specific biomarkers – a hot topic in precision oncology forums.

From a synthetic chemistry perspective, the L-Homohistidine backbone introduces unique conformational constraints that influence secondary structure formation in engineered peptides. This property has sparked interest in peptide materials science, particularly for designing bioinspired nanomaterials with programmable self-assembly characteristics. The trityl group's acid-labile nature enables selective deprotection without affecting other sensitive functionalities, a feature frequently discussed in peptide modification tutorials and protecting group chemistry webinars.

Storage and handling recommendations for N-Fmoc-1-trityl L-Homohistidine emphasize protection from moisture and light, with optimal stability observed at -20°C under inert atmosphere. These protocols mirror best practices for amino acid derivatives storage, a common search query among laboratory managers. The compound's solubility profile in polar aprotic solvents like DMF and NMP makes it ideal for standard peptide coupling reactions, while its limited solubility in nonpolar solvents facilitates purification – an important consideration for industrial-scale peptide production.

Emerging applications in peptide nucleic acid (PNA) synthesis and cell-penetrating peptides further expand the relevance of this compound. With the global peptide therapeutics market projected to exceed $50 billion by 2025, demand for high-quality derivatives like CAS 1324564-23-9 continues to rise. Current research explores its potential in cyclic peptide architectures and multivalent ligand systems, particularly for disrupting protein-protein interactions – a frontier in drug discovery against previously "undruggable" targets.

Quality assurance protocols for this compound typically include comprehensive NMR spectroscopy characterization and mass spectrometry verification, addressing the pharmaceutical industry's emphasis on analytical method validation. The presence of both UV-active Fmoc and trityl groups enables convenient reaction monitoring via HPLC-UV, a technique widely covered in peptide analysis literature. These analytical features make the compound particularly suitable for GMP-compliant manufacturing environments where documentation rigor is essential.

In conclusion, N-Fmoc-1-trityl L-Homohistidine represents a versatile tool in modern peptide engineering, bridging the gap between traditional amino acid chemistry and cutting-edge biopharmaceutical innovation. Its dual-protected structure offers synthetic flexibility that aligns with current trends toward modular molecular design and combinatorial chemistry approaches. As peptide therapeutics continue to gain FDA approvals – with over 60 peptide drugs currently marketed – the importance of reliable building blocks like this compound will only intensify in both academic and industrial research settings.